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Compound of Interest

Compound Name: (5-Phenoxypyridin-2-yl)methanol

Cat. No.: B8468047

Get Quote

Executive Summary
(5-Phenoxypyridin-2-yl)methanol (CAS: 936344-43-3) is a highly valuable heterocyclic

building block extensively utilized in medicinal chemistry, most notably acting as a core

intermediate in the development of selective kappa opioid receptor (KOR) antagonists[1].

Synthesizing this compound requires precise functionalization of the 2-methyl group on a

pyridine ring without disrupting the delicate diaryl ether linkage.

This technical guide outlines a field-proven, four-step synthetic protocol starting from

commercially available 5-hydroxy-2-methylpyridine. The sequence leverages a classical

Ullmann ether synthesis, an electrophilic N-oxidation, and a highly regioselective Boekelheide

rearrangement to achieve the target alcohol.

Retrosynthetic Analysis & Mechanistic Rationale
The structural architecture of (5-phenoxypyridin-2-yl)methanol dictates a specific order of

operations to ensure high regioselectivity and yield:

Ullmann Diaryl Ether Synthesis: The construction of the diaryl ether linkage is accomplished

first via a copper-catalyzed Ullmann coupling. Pre-forming the potassium phenoxide salt
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drastically enhances the nucleophilicity of the 5-hydroxyl group, driving the displacement of

the halide on iodobenzene[2].

N-Oxidation: Direct oxidation of the 2-methyl group is synthetically challenging. Instead,

activating the pyridine ring via N-oxidation is a necessary prerequisite. m-

Chloroperoxybenzoic acid (mCPBA) is selected as a mild, electrophilic oxidant that cleanly

yields the N-oxide without over-oxidizing the ether linkage[2].

Boekelheide Rearrangement: The core transformation is the Boekelheide rearrangement.

The reaction of the 2-methylpyridine N-oxide with acetic anhydride proceeds via initial O-

acylation to form an N-acetoxypyridinium intermediate. Deprotonation of the alpha-methyl

group yields an anhydrobase (exo-methylene intermediate). This intermediate then

undergoes a [3,3]-sigmatropic shift (or proceeds via an ion-pair recombination pathway

depending on solvent polarity) to deliver the acetate ester[3][4].

Ester Hydrolysis: Finally, mild basic hydrolysis of the acetate intermediate using potassium

carbonate in aqueous methanol cleanly affords the target primary alcohol. Mild conditions

are deliberately chosen to prevent any potential cleavage of the diaryl ether[5].
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5-Hydroxy-2-methylpyridine
+ Iodobenzene

Step 1: Ullmann Coupling
(Cu dust, KOH, DMF, 150°C)

2-Methyl-5-phenoxypyridine

Step 2: N-Oxidation
(mCPBA, DCM, 0°C to RT)

2-Methyl-5-phenoxypyridine
N-oxide

Step 3: Boekelheide Rearrangement
(Ac2O, AcOH, 150°C, 5 min)

(5-Phenoxypyridin-2-yl)methyl
acetate

Step 4: Ester Hydrolysis
(K2CO3, MeOH/H2O, RT)

(5-Phenoxypyridin-2-yl)methanol

Click to download full resolution via product page

Synthetic workflow for (5-Phenoxypyridin-2-yl)methanol.
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Step-by-Step Experimental Protocols
Step 1: Synthesis of 2-Methyl-5-phenoxypyridine
Causality & IPC: Copper-mediated Ullmann coupling requires the formation of the phenoxide

salt to drive the nucleophilic aromatic substitution. In-Process Control (IPC) should monitor the

disappearance of the highly polar starting material via LC-MS (Expected Product

: 186.09 [M+H]⁺).

In a round-bottom flask, dissolve 5-hydroxy-2-methylpyridine (1.00 g, 9.20 mmol) and

potassium hydroxide (KOH, 605 mg, 9.20 mmol) in absolute ethanol (15 mL)[2].

Stir at room temperature for 30 minutes to ensure complete salt formation, then concentrate

the mixture to absolute dryness under reduced pressure.

Suspend the resulting solid in anhydrous N,N-dimethylformamide (DMF, 20 mL).

Add copper dust (640 mg, 10.0 mmol) and iodobenzene (0.95 mL, 8.50 mmol) to the

suspension[2].

Equip the flask with a reflux condenser and heat the heterogeneous mixture to reflux

(approx. 150 °C) for 48 hours under an inert argon atmosphere[2].

Cool the reaction to room temperature, filter the mixture through a pad of Celite to remove

copper residues, and wash the filter cake thoroughly with ethyl acetate.

Concentrate the filtrate under high vacuum to remove DMF. Purify the crude residue via flash

column chromatography on silica gel to afford 2-methyl-5-phenoxypyridine.

Step 2: Synthesis of 2-Methyl-5-phenoxypyridine N-
Oxide
Causality & IPC: N-oxidation increases the acidity of the alpha-protons on the 2-methyl group.

The resulting N-oxide is significantly more polar than the starting material (monitor via TLC:

DCM/MeOH 9:1).
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Dissolve 2-methyl-5-phenoxypyridine (approx. 1.5 g, 8.1 mmol) in anhydrous

dichloromethane (DCM, 20 mL).

Cool the solution to 0 °C in an ice bath to control the exothermic oxidation.

Slowly add m-chloroperoxybenzoic acid (mCPBA, 70-75% purity, 1.1 equivalents) in small

portions[2].

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Quench the reaction with saturated aqueous sodium thiosulfate to destroy excess peroxide,

followed by washing with saturated aqueous sodium bicarbonate to remove m-chlorobenzoic

acid byproducts.

Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous

Na₂SO₄, filter, and concentrate to yield 2-methyl-5-phenoxypyridine N-oxide[1].

Step 3 & 4: Boekelheide Rearrangement and Hydrolysis
Causality & IPC: The Boekelheide rearrangement requires high temperatures to overcome the

activation energy barrier for the [3,3]-sigmatropic shift[3]. A sealed tube prevents the loss of

volatile components. Critical Note: Prolonged heating leads to polymerization and degradation;

strict adherence to the 5-minute reaction time is mandatory.

Transfer 2-methyl-5-phenoxypyridine N-oxide (390 mg, 1.90 mmol) into a heavy-walled

sealed tube[5].

Add acetic anhydride (2.5 mL) and glacial acetic acid (AcOH, 1 mL)[5].

Seal the tube and heat the mixture to 150 °C for exactly 5 minutes[2][5].

Cool the reaction vessel rapidly to room temperature using a water bath and carefully open

the seal.

Concentrate the resulting dark solution under reduced pressure to remove the bulk of acetic

anhydride and acetic acid.
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Dilute the crude acetate intermediate with distilled H₂O (5 mL) and methanol (CH₃OH, 5 mL)

[5].

Slowly add solid potassium carbonate (K₂CO₃, 4.35 g) to the solution to adjust the pH to

basic (pH > 10) and facilitate ester hydrolysis[5].

Stir the mixture at room temperature until TLC indicates complete consumption of the

acetate intermediate (typically 1-2 hours).

Extract the aqueous mixture with ethyl acetate (3 x 15 mL). Wash the combined organic

extracts with brine, dry over Na₂SO₄, filter, and concentrate.

Purify via flash chromatography to afford pure (5-phenoxypyridin-2-yl)methanol[1].

Quantitative Data Summary

Reaction Step
Reagents /
Catalysts

Solvent Temp / Time
Key
Intermediate /
Product

1. Ullmann

Coupling

KOH (1.0 eq), Cu

dust (1.1 eq),

Iodobenzene

(0.9 eq)

EtOH (salt form),

DMF
Reflux / 48 h

2-Methyl-5-

phenoxypyridine

2. N-Oxidation mCPBA (1.1 eq) DCM 0 °C to RT / 12 h

2-Methyl-5-

phenoxypyridine

N-oxide

3. Boekelheide Ac₂O, AcOH
Neat

(Ac₂O/AcOH)
150 °C / 5 min

(5-

Phenoxypyridin-

2-yl)methyl

acetate

4. Hydrolysis K₂CO₃ (Excess) H₂O / MeOH RT / 1-2 h

(5-

Phenoxypyridin-

2-yl)methanol

Table 1: Summary of reaction conditions and stoichiometric parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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